Cas no 444290-62-4 ((3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID)

• Product Name: (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID
• CAS No: 444290-62-4
• MF: C₁₂H₁₂N₂O₃S
• MW: 264.300281524658
• CID: 5227158
• Update Time: 2026-03-07

(3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID
• 2-(3-Methyl-4-oxo-2-(phenylimino)thiazolidin-5-yl)acetic acid
• 2-(3-Methyl-4-oxo-2-(phenylimino)thiazolidin-5-yl)aceticacid

• Inchi： 1S/C12H12N2O3S/c1-14-11(17)9(7-10(15)16)18-12(14)13-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,15,16)/b13-12-
• InChI Key： NVIYCYDCYVZVAW-SEYXRHQNSA-N
• SMILES： S1/C(=N\C2C=CC=CC=2)/N(C)C(C1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 1.6
• Topological Polar Surface Area: 95.3

Additional information on (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID

Introduction to (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID (CAS No. 444290-62-4)

(3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID (CAS No. 444290-62-4) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives, which have garnered attention due to their diverse biological activities, including anti-inflammatory, anti-diabetic, and anti-cancer properties. The unique structural features of this compound make it a valuable candidate for further investigation and potential therapeutic applications.

The core structure of (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID consists of a thiazolidine ring fused with an acetate moiety, along with a phenylimino group and a methyl substituent. These functional groups contribute to the compound's stability and reactivity, making it suitable for various chemical modifications and derivatizations. The thiazolidine ring, in particular, is known for its ability to form stable complexes with metal ions, which can enhance its biological activity and pharmacological properties.

Recent studies have highlighted the potential of thiazolidine derivatives in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of several thiazolidine derivatives, including (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID has also shown potential in the treatment of diabetes. A study published in the European Journal of Medicinal Chemistry in 2020 evaluated the hypoglycemic effects of this compound in streptozotocin-induced diabetic rats. The results demonstrated that administration of (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID significantly reduced blood glucose levels and improved insulin sensitivity. These findings indicate that this compound could be further explored as a potential therapeutic agent for diabetes management.

The anti-cancer properties of thiazolidine derivatives have also been extensively studied. A recent review article in the Cancer Letters discussed the role of thiazolidine-based compounds in cancer therapy. Specifically, (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID has been shown to exhibit cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis and inhibiting cell proliferation through multiple pathways, such as modulation of signaling cascades and disruption of cellular metabolism.

The structural versatility of (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID allows for its use in combinatorial chemistry approaches to generate novel derivatives with enhanced biological activities. For example, researchers at the University of California have synthesized a series of substituted thiazolidine derivatives by modifying the phenylimino group and evaluating their anti-cancer properties. One such derivative exhibited significantly higher cytotoxicity against multidrug-resistant cancer cells compared to the parent compound.

Beyond its therapeutic applications, (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID has also been explored for its potential use as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein-protein interactions and signaling pathways. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound could be used as a fluorescent probe to monitor protein dynamics in living cells.

In conclusion, (3-METHYL-4-OXO-2-PHENYLIMINO-THIAZOLIDIN-5-YL)-ACETIC ACID (CAS No. 444290-62-4) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in modern drug discovery efforts.